5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile

• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 5-fluoro-2-(1-methoxypropan-2-ylamino)benzonitrile
• InChI: InChI=1S/C11H13FN2O/c1-8(7-15-2)14-11-4-3-10(12)5-9(11)6-13/h3-5,8,14H,7H2,1-2H3
• InChI Key: SMXZETCBCJWXGY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=C(C=C(C=C1)F)C#N

Description

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile is a chemical compound with the molecular formula C11H13FN2O and a molecular weight of 208.23 g/mol . This compound is used primarily for research purposes and has various applications in scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile typically involves the reaction of 5-fluoro-2-nitrobenzonitrile with 1-methoxypropan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the process. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce the compound in bulk quantities, ensuring consistency and purity. Advanced techniques such as continuous flow reactors and automated systems may be employed to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The compound can undergo substitution reactions where the fluorine atom or other functional groups are replaced by different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction may produce amines. Substitution reactions can result in a variety of substituted benzonitriles .

Scientific Research Applications

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile include:

• 5-Fluoro-2-[(1-methylethyl)amino]benzonitrile
• 5-Fluoro-2-[(1-methoxyethyl)amino]benzonitrile
• 5-Fluoro-2-[(1-methoxypropyl)amino]benzonitrile

Uniqueness

What sets this compound apart from similar compounds is its specific substitution pattern and the presence of the methoxypropan-2-yl group.